Cas no 80022-72-6 (Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate)

• Product Name: Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate
• CAS No: 80022-72-6
• MF: C₆H₇BrN₂O₂S
• MW: 251.100979089737
• MDL: MFCD11052373
• CID: 2132188
• PubChem ID: 12298988
• Update Time: 2023-11-22

Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxylic acid, 5-(bromomethyl)-, ethyl ester
• Ethyl 5-bromomethyl-[1,2,3]-thiadiazole-4-carboxylate
• ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate
• ETHYL 5-BROMOMETHYL-[1,2,3]THIADIAZOLE-4-CARBOXYLATE
• SBB100893
• OR346061
• ethyl 5-bromomethyl [1,2,3]thiadiazole-4-carboxylate
• Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate

• MDL： MFCD11052373
• Inchi： 1S/C6H7BrN2O2S/c1-2-11-6(10)5-4(3-7)12-9-8-5/h2-3H2,1H3
• InChI Key： RMYRMQVQMKSYJG-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OCC)N=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 80.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles